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Compound of Interest

Compound Name: Ethyl-thiazol-2-YL-amine

Cat. No.: B081599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Ethyl-thiazol-
2-YL-amine (CAS No. 13472-75-8), also known as N-Ethyl-1,3-thiazol-2-amine. The

information presented is intended for use by trained professionals in a laboratory or drug

development setting.

Chemical Identification and Physical Properties
Ethyl-thiazol-2-YL-amine is a substituted thiazole derivative. Its fundamental properties are

summarized in the table below.
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Property Value Reference

Chemical Name N-Ethyl-1,3-thiazol-2-amine [1]

CAS Number 13472-75-8 [1]

Molecular Formula C₅H₈N₂S [2]

Molecular Weight 128.20 g/mol [2]

Appearance Not specified

Melting Point 52.5-53.5 °C

Boiling Point 191.4±23.0 °C (Predicted)

Density 1.185±0.06 g/cm³ (Predicted)

Hazard Identification and Classification
Ethyl-thiazol-2-YL-amine is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal Not specified
H312: Harmful in contact with

skin

Skin Corrosion/Irritation 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[1]

Acute Toxicity, Inhalation Not specified H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Signal Word: Danger

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0308380.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0308380.pdf
https://www.synblock.com/product/13472-75-8.html
https://www.synblock.com/product/13472-75-8.html
https://www.benchchem.com/product/b081599?utm_src=pdf-body
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0308380.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0308380.pdf
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0308380.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Pictograms:

GHS Hazard Pictograms

Toxicological Information
Detailed quantitative toxicological data for Ethyl-thiazol-2-YL-amine is not readily available in

the public domain. The hazard classifications indicate that the substance is harmful if

swallowed, inhaled, or in contact with skin, and can cause severe eye damage and skin and

respiratory irritation.[1]

Handling and Storage
4.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust or vapors.

Ensure that eyewash stations and safety showers are readily accessible.

4.2. Personal Protective Equipment (PPE):

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Wear impervious gloves (e.g., nitrile rubber) and

a lab coat. Change gloves frequently and after

contact with the substance.

Respiratory Protection

If working outside of a fume hood or if

dust/vapors are generated, use a NIOSH-

approved respirator with an appropriate

cartridge.

4.3. General Hygiene:

Avoid contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.

4.4. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 4.2). Avoid breathing dust or vapors.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

creating dust. Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocols
While a specific, detailed synthesis protocol for N-Ethyl-1,3-thiazol-2-amine was not found in

the surveyed literature, a general and widely used method for the synthesis of N-substituted-2-

aminothiazoles is the Hantzsch thiazole synthesis. This reaction typically involves the

condensation of an α-haloketone with a thiourea derivative.

General Procedure for the Synthesis of N-substituted-4-arylthiazol-2-amines:[4]

Reactants:

Substituted N-ethylthiourea (1 equivalent)

Substituted α-bromoacetophenone (1 equivalent)

Base (e.g., potassium carbonate, 1 equivalent)

Solvent (e.g., Dimethylformamide - DMF)

Procedure: a. In a round-bottom flask, combine the substituted N-ethylthiourea, the

substituted α-bromoacetophenone, and the base in the solvent. b. Reflux the reaction

mixture for a specified time (typically monitored by Thin Layer Chromatography - TLC). c.

After the reaction is complete, concentrate the mixture under reduced pressure. d. Wash the

residue with water. e. Recrystallize the crude product from a suitable solvent (e.g., ethanol)

to obtain the purified N-substituted-4-arylthiazol-2-amine.

Logical Workflow for Safe Handling and Experimentation:
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Preparation

Handling

Cleanup & Storage

Conduct Risk Assessment

Review Safety Data Sheet

Gather Appropriate PPE

Work in Fume Hood

Weigh Chemical

Perform Reaction/Experiment

Quench Reaction

Dispose of Waste Properly

Clean Glassware

Store Chemical Securely

Click to download full resolution via product page

Experimental Workflow for Ethyl-thiazol-2-YL-amine
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Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste should be handled by a licensed professional

waste disposal service.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Safety Data Sheet (SDS). Users should always consult the SDS for the

most current and complete safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.chemscene.com [file.chemscene.com]

2. CAS 13472-75-8 | Ethyl-thiazol-2-yl-amine - Synblock [synblock.com]

3. fishersci.com [fishersci.com]

4. nanobioletters.com [nanobioletters.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of Ethyl-
thiazol-2-YL-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081599#safety-and-handling-precautions-for-ethyl-
thiazol-2-yl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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